molecular formula C8H9NO5S B8473342 Methyl 2-[(oxomethylidene)sulfamoyl]cyclopent-1-ene-1-carboxylate CAS No. 87631-75-2

Methyl 2-[(oxomethylidene)sulfamoyl]cyclopent-1-ene-1-carboxylate

Cat. No.: B8473342
CAS No.: 87631-75-2
M. Wt: 231.23 g/mol
InChI Key: LXSRXLLUJXQXNZ-UHFFFAOYSA-N
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Description

Methyl 2-[(oxomethylidene)sulfamoyl]cyclopent-1-ene-1-carboxylate is a useful research compound. Its molecular formula is C8H9NO5S and its molecular weight is 231.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

87631-75-2

Molecular Formula

C8H9NO5S

Molecular Weight

231.23 g/mol

IUPAC Name

methyl 2-isocyanatosulfonylcyclopentene-1-carboxylate

InChI

InChI=1S/C8H9NO5S/c1-14-8(11)6-3-2-4-7(6)15(12,13)9-5-10/h2-4H2,1H3

InChI Key

LXSRXLLUJXQXNZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(CCC1)S(=O)(=O)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 75 ml of dry xylenes was placed 4.0 g of methy 2-(aminosulfonyl)-1-cyclopentene-1-carboxylate (VIII), 6.5 ml of n-butyl isocyanate, and 0.05 g of DABCO. The mixture was heated to reflux (ca 138°) then contacted with an excess of phosgene which was condensed into the mixture from a dry-ice condenser until the reflux temperature dropped to 126°. Over several hours the temperature increased to 135° and additional phosgene was condensed into the mixture, again, lowering the temperature to 129°. This process was repeated until no temperature increase could be observed, indicating complete consumption of the sulfonamide. The mixture was then cooled and the xylenes removed under reduced pressure to yield ca 5 g of an amber oil. An infrared spectrum (neat) exhibited a strong absorption at 2230 cm-1 indicating the title compound.
Name
methy 2-(aminosulfonyl)-1-cyclopentene-1-carboxylate
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
6.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.05 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
xylenes
Quantity
75 mL
Type
solvent
Reaction Step Six

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